Cas no 1052713-46-8 (tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate
• CAS No: 1052713-46-8
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD22576050
• CID: 2090695
• PubChem ID: 58386785
• Update Time: 2025-05-21

tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• trans-tert-Butyl (4-fluoropiperidin-3-yl)carbamate
• rel-[(3R,4R)-4-fluoro-3-piperidinyl]-, 1,1-diMethylethyl ester
• N-[(3R,4R)-4-fluoro-3-piperidinyl]-,1,1-diMethylethyl ester
• trans-3-(boc-amino)-4-fluoropiperidine
• (3R,4R)-rel-3-(Boc-amino)-4-fluoropiperidine
• tert-butyl N-[(3R,4R)-4-fluoropiperidin-3-yl]carbamate
• tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate
• trans-(4-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester
• PHKRFWRGEVHCAT-HTQZYQBOSA-N
• CSB71346
• (3R,4R)-3-N-BOC-4-FLUORO-3-PIPERIDINAMINE
• tert-Butyl ((3R,4R)-4-fluoropiperidin-3-yl)carbamate
• rac-tert-butyl N-[(3R,4R)-4-fluoropiperidin-3-yl]carbamate, trans
• DB-144499
• tert-butyl trans-4-fluoropiperidin-3-ylcarbamate
• SCHEMBL1470615
• rel-[(3R,4R)-4-fluoro-3-piperidinyl]-, 1,1-diMethylethyl ester;rel-[(3R,4R)-4-fluoro-3-p...;N-[(3R,4R)-4-fluoro-3-piperidinyl]-,1,1-diMethylethyl ester;trans-3-(boc-amino)-4-fluoropiperidine;(3R,4R)-rel-3-(Boc-amino)-4-fluoropiperidine;trans-3-(Boc-amino)-4-fluoropiperidine
• A896049
• tert-Butyl((3R,4R)-4-fluoropiperidin-3-yl)carbamate
• 1052713-47-9
• (3R,4R)-3-Boc-4-Fluoro-3-piperidinamine
• tert-butyl N-[(3R,4R)-4-fluoro-3-piperidyl] carbamate
• (3R,4R)-3-(Boc-Amino)-4-fluoropiperidine ee
• 1052713-46-8
• AKOS025290151
• CSB71347
• CS-0058561
• (3R,4R)-4-Fluoro-3-Boc-Aminopiperidine
• W13304
• rac-tert-butyl N-[(3R,4R)-4-fluoropiperidin-3-yl]carbamate
• (3R,4R)-3-(Boc-Amino)-4-fluoropiperidine
• tert-butyl (3R,4R)-4-fluoropiperidin-3-ylcarbamate
• AS-34133
• EN300-307086
• tert-butyl(3r,4r)-4-fluoropiperidin-3-ylcarbamate
• MFCD20922911
• N-[(3R,4R)-4-fluoro-3-pip...
• rel-[(3R,4R)-4-fluoro-3-p...

• MDL： MFCD22576050
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-6-12-5-4-7(8)11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： PHKRFWRGEVHCAT-HTQZYQBOSA-N
• SMILES： F[C@@H]1CCNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 218.14305602g/mol
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (17 g/l) (25 º C),

Additional information on tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate

Professional Introduction to Compound with CAS No. 1052713-46-8 and Product Name: tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate

The compound with the CAS number 1052713-46-8 and the product name tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a fluorinated piperidine moiety, which is known for its role in enhancing metabolic stability and binding affinity in various therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocycles as key structural elements in drug molecules. The presence of a fluorine atom at the 4-position of the piperidine ring in this compound not only contributes to its chemical reactivity but also influences its pharmacokinetic behavior. Fluorine substitution is widely recognized for its ability to improve the bioavailability of drugs by enhancing lipophilicity and reducing metabolic degradation. This feature makes tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate a promising candidate for further investigation in the development of novel therapeutic agents.

The carbamate functional group in the compound's structure plays a crucial role in modulating its interactions with biological targets. Carbamates are known for their ability to form stable hydrogen bonds, which can enhance binding affinity and selectivity. In addition, the tert-butyl group provides steric hindrance, which can be beneficial in optimizing drug-receptor interactions. These structural features collectively contribute to the compound's potential as a pharmacophore in various therapeutic contexts.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in the development of central nervous system (CNS) drugs. The combination of fluoro substitution and piperidine moieties has been shown to improve blood-brain barrier penetration, a critical factor for effective CNS drug delivery. Research has demonstrated that compounds containing such structural motifs exhibit enhanced pharmacological activity and reduced side effects compared to their non-fluorinated counterparts. This aligns with the growing interest in developing next-generation CNS therapeutics that leverage advanced chemical scaffolds.

The synthesis of tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The use of high-purity starting materials and controlled reaction conditions is essential to ensure high yield and minimal impurities. Advances in synthetic methodologies have enabled chemists to produce complex fluorinated heterocycles with greater efficiency and precision. These improvements are crucial for scaling up production and meeting the demands of pharmaceutical applications.

In addition to its potential as an active pharmaceutical ingredient (API), this compound may also serve as an intermediate in the synthesis of more complex molecules. The versatility of its structural framework allows for further modifications, enabling chemists to explore diverse chemical space and discover novel derivatives with enhanced pharmacological properties. Such flexibility is highly valued in drug discovery programs, where rapid iteration and optimization are key to success.

The pharmacological profile of tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate is currently under investigation in preclinical studies. Early findings suggest that it exhibits promising activity against various biological targets, including enzymes and receptors involved in neurological disorders. These preliminary results warrant further exploration into its therapeutic potential. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for elucidating its mechanism of action and evaluating its efficacy in vivo.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for robust safety and efficacy data before clinical translation. As such, rigorous characterization of this compound is necessary to meet regulatory requirements. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm molecular structure and purity. These methods provide critical data for understanding the compound's behavior both in vitro and in vivo.

The future prospects for tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate are promising, given its unique structural features and potential therapeutic applications. Continued research efforts are expected to yield valuable insights into its pharmacological properties and mechanisms of action. As our understanding of fluorinated heterocycles grows, so too does the potential for discovering novel therapeutics that leverage these motifs effectively.